4-Bromo-2-isopropylaniline
Cat. No. B1344083
M. Wt: 214.1 g/mol
InChI Key: PDLOJYJGXWKSQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]([CH:9]([CH3:10])[CH3:11])[c:5]([NH2:8])[cH:6][cH:7]1.[CH3:13][C:14](=[O:15])[O:16][C:17](=[O:18])[CH3:19].[OH2:12]>>[Br:1][c:2]1[cH:3][c:4]([CH:9]([CH3:10])[CH3:11])[c:5]([NH:8][C:14]([CH3:13])=[O:15])[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)c1cc(Br)ccc1N
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)OC(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(=O)Nc1ccc(Br)cc1C(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
